Cas no 27892-88-2 (2-Propenenitrile,3-(4-nitrophenyl)-)

• Product Name: 2-Propenenitrile,3-(4-nitrophenyl)-
• CAS No: 27892-88-2
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 261061
• PubChem ID: 6176061
• Update Time: 2025-04-19

2-Propenenitrile,3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-(4-nitrophenyl)-
• 2-propenenitrile, 3-(4-nitrophenyl)-, (2E)-
• (E)-3-(4-nitrophenyl)prop-2-enenitrile
• (e)-3-(4-nitrophenyl)acrylonitrile
• LS-07241
• 4-NITRO-TRANS-CINNAMONITRILE
• 2-Propenenitrile, 3-(4-nitrophenyl)-
• (2E)-3-(4-nitrophenyl)prop-2-enenitrile
• SCHEMBL8612499
• AKOS003239440
• CINNAMONITRILE, p-NITRO-
• 3-(4-Nitrophenyl)acrylonitrile
• (E)-3-(4-nitrophenyl)-acrylonitrile
• MFCD00094456
• 27892-88-2
• 4-Nitrocinnamonitrile
• CS-0318207
• 29246-70-6
• AMY3926
• 3-(4-Nitrophenyl)-2-propenenitrile
• (2E)-3-(4-nitrophenyl)acrylonitrile

• Inchi： 1S/C9H6N2O2/c10-7-1-2-8-3-5-9(6-4-8)11(12)13/h1-6H/b2-1+
• InChI Key： HLFGEWUHBJJYKR-OWOJBTEDSA-N
• SMILES： [O-][N+](C1C=CC(/C=C/C#N)=CC=1)=O

Computed Properties

• Exact Mass: 174.04298
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes